Cas no 2723-42-4 (2-Butenoic acid, 3-(1-pyrrolidinyl)-, ethyl ester)

2-Butenoic acid, 3-(1-pyrrolidinyl)-, ethyl ester Properties

Names and Identifiers

• 2-Butenoic acid, 3-(1-pyrrolidinyl)-, ethyl ester
• ethyl 3-(pyrrolidin-1-yl)but-2-enoate
• Ethyl 3-pyrrolidino-2-butenoate
• Ethyl 3-pyrrolidinocrotonate
• Ethyl beta-(N-pyrrolidinyl) crotonate
• ethyl E-3-(1-pyrrolidino)-2-butenoate ; E-ethyl 3-(pyrrolidin-1-yl)but-2-enoate
• 2723-42-4
• ethyl-3-pyrrolidino-2-butenoate
• DB-052637
• Ethyl E-3-(1-pyrrolidino)-2-butenoate;E-ethyl 3-(pyrrolidin-1-yl)but-2-enoate
• (2E)-3-(1-Pyrrolidinyl)-2-butenoic acid ethyl ester
• Ethyl(E)-3-(1-pyrrolidino)crotonate
• AKOS028111535
• Ethyl 3-(1-pyrrolidinyl)-2-butenoate
• D81896
• SY173383
• Ethyl (E)-3-(1-pyrrolidinyl)-2-butenoate
• DTXSID501289143
• MSOQKPXSIHLODG-UHFFFAOYSA-N
• ethyl (2Z)-3-(pyrrolidin-1-yl)but-2-enoate
• ethyl (Z)-3-(pyrrolidin-1-yl)but-2-enoate
• 2-Methyl-3-pyrrolizinopropenoic acid ethyl ester
• MFCD00014097
• +Expand

• InChIKey： MSOQKPXSIHLODG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H17NO2/c1-3-13-10(12)8-9(2)11-6-4-5-7-11/h8H,3-7H2,1-2H3
• SMILES： CCOC(=O)C=C(C)N1CCCC1

Computed Properties

• Exact Mass: 183.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 183.125928785g/mol
• Heavy Atom Count: 13
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 1.48700
• PSA: 29.54000
• Boiling Point: 263.1±19.0 ºC (760 Torr),
• Melting Point: 28-30 ºC
• Flash Point: 99.2±12.4 ºC,
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• Density: 1.036±0.06 g/cm3 (20 ºC 760 Torr),